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Compound of Interest

Compound Name: Namoline

Cat. No.: B15588836

Effective management of chemical waste is a cornerstone of laboratory safety and
environmental stewardship. This document provides essential, immediate safety and logistical
information for the proper disposal of Namoline (CAS No. 342795-11-3), a selective and
reversible inhibitor of lysine-specific demethylase 1 (LSD1). Adherence to these protocols is
mandatory to ensure the safety of all personnel and to prevent environmental contamination.

Immediate Safety and Hazard Identification

Namoline presents specific hazards that directly inform its disposal requirements. According to
its Safety Data Sheet (SDS), Namoline is classified as harmful if swallowed and is very toxic to
aquatic life with long-lasting effects.[1][2] Therefore, the foundational principle of Namoline
waste management is the strict avoidance of its release into the environment.[1][2]

Key Hazard Information

Hazard Precautionary
. GHS Category Source
Classification Statement

o H302: Harmful if
Acute Oral Toxicity Category 4 [1][2]
swallowed

) .. H400: Very toxic to
Acute Aquatic Toxicity =~ Category 1 o [1112]
aquatic life

) ] H410: Very toxic to
Chronic Aquatic o ]
o Category 1 aquatic life with long [1112]
Toxicity )
lasting effects
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Personnel handling Namoline waste must wear appropriate Personal Protective Equipment
(PPE), including safety goggles with side-shields, protective gloves, and impervious clothing.[1]

Step-by-Step Disposal Protocol

The following procedure must be strictly followed for the disposal of all forms of Namoline,
including unused or expired product, and any materials contaminated with it (e.g., pipette tips,
gloves, empty containers).

Step 1: Segregate Namoline Waste Immediately segregate all Namoline waste at the point of
generation.[1] This includes unused powder, solutions, and contaminated labware. This waste
must be treated as hazardous chemical waste.[1]

Step 2: Use Designated Waste Containers Collect all Namoline waste in a designated, leak-
proof, and sealable container that is chemically compatible.[1] For solid Namoline, a robust,
sealable plastic or glass container is appropriate.[1]

Step 3: Label Waste Containers Correctly The container must be clearly labeled with the words
"Hazardous Waste," the chemical name "NAMOLINE," and the appropriate GHS hazard
pictograms: Skull and Crossbones (for toxicity) and Environment (for aquatic toxicity).[1]

Step 4: Store Waste Securely Store the sealed waste container in a designated, secure, and
well-ventilated secondary containment area.[1] The storage location must be away from
incompatible materials such as strong acids, alkalis, and oxidizing agents.[1]

Step 5: Arrange for Professional Disposal Namoline waste must be disposed of through an
approved and licensed hazardous waste disposal company.[1] Under no circumstances should
Namoline be disposed of down the drain or in regular trash.[1] Contact your institution's
Environmental Health and Safety (EHS) department to schedule a pickup for the waste.[1]

Step 6: Manage Spills Immediately In the event of a spill, contain the spillage immediately.

o For solid Namoline: Carefully sweep or scoop the material into a designated waste
container, avoiding dust generation.[1]

» For solutions: Absorb the spill with an inert material (e.g., vermiculite, sand) and place the
contaminated absorbent into the hazardous waste container.[1] The spill area must then be
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decontaminated. Report all spills to your EHS department.[1]

Experimental Protocols

Currently, there are no publicly available, validated experimental protocols for the chemical
neutralization or degradation of Namoline for disposal purposes.[1] The sole recommended
disposal method is through a certified hazardous waste contractor.[1]

Disposal Workflow Diagram

The following diagram outlines the logical workflow for the proper disposal of Namoline waste

in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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